molecular formula C11H11BrN2O B8330574 2-(1-bromo-ethyl)-3-methyl-3H-quinazolin-4-one

2-(1-bromo-ethyl)-3-methyl-3H-quinazolin-4-one

Cat. No.: B8330574
M. Wt: 267.12 g/mol
InChI Key: FNRJAYDJFVWMJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-bromo-ethyl)-3-methyl-3H-quinazolin-4-one is a useful research compound. Its molecular formula is C11H11BrN2O and its molecular weight is 267.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11BrN2O

Molecular Weight

267.12 g/mol

IUPAC Name

2-(1-bromoethyl)-3-methylquinazolin-4-one

InChI

InChI=1S/C11H11BrN2O/c1-7(12)10-13-9-6-4-3-5-8(9)11(15)14(10)2/h3-7H,1-2H3

InChI Key

FNRJAYDJFVWMJM-UHFFFAOYSA-N

Canonical SMILES

CC(C1=NC2=CC=CC=C2C(=O)N1C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-ethyl-3-methyl-3H-quinazolin-4-one (11.28 g, 60 mmol) and sodium acetate (4.92 g, 60 mmol) in glacial acetic acid (130 mL) heated to 50° C. was added dropwise a solution of bromine (3.70 mL, 72 mmol) in glacial acetic acid (50 mL). After addition was complete the reaction was heated to reflux for 2 hours. The reaction was then cooled to room temperature and concentrated in vacuo. The residue was dissolved in ethyl acetate and washed with 10% sodium bisulfite solution, water and dried over magnesium sulfate, filtered and concentrated in vacuo. The crude product was purified by column chromatography (0-25% ethyl acetate-hexanes) to yield the product as a white solid (12.68 g, 79%). 1H NMR (400 MHz, CDCl3) δ 2.19 (d, 3H, J=6.6 Hz), 3.77 (s, 3H), 5.08 (q, 1H, J=6.6 Hz), 7.50 (t, 1H, J=8.1 Hz), 7.74 (m, 2H), 8.29 (d, 1H, J=8.9 Hz); ESI-MS m/z 267.0 (M+1)+.
Quantity
11.28 g
Type
reactant
Reaction Step One
Quantity
4.92 g
Type
reactant
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step One
Quantity
3.7 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
79%

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